Cas no 2007916-17-6 (Methyl 5-acetylquinoline-3-carboxylate)

• Product Name: Methyl 5-acetylquinoline-3-carboxylate
• CAS No: 2007916-17-6
• MF: C₁₃H₁₁NO₃
• MW: 229.2313
• CID: 5087031
• PubChem ID: 126455201
• Update Time: 2025-10-29

Methyl 5-acetylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-acetylquinoline-3-carboxylate
• AMY26692
• METHYL5-ACETYLQUINOLINE-3-CARBOXYLATE
• K10103
• K10236
• 3-Quinolinecarboxylic acid, 5-acetyl-, methyl ester
• 2007916-17-6
• AKOS030629601
• MFCD30471556
• AS-49686
• DTXSID401222631

• Inchi： 1S/C13H11NO3/c1-8(15)10-4-3-5-12-11(10)6-9(7-14-12)13(16)17-2/h3-7H,1-2H3
• InChI Key： DYKJITIMBPTORA-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C(C1C([H])=NC2=C([H])C([H])=C([H])C(C(C([H])([H])[H])=O)=C2C=1[H])=O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.3

Additional information on Methyl 5-acetylquinoline-3-carboxylate

Methyl 5-Acetylquinoline-3-Carboxylate (CAS No. 2007916-17-6): An Overview of Its Structure, Properties, and Applications

Methyl 5-acetylquinoline-3-carboxylate (CAS No. 2007916-17-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. This compound is characterized by its quinoline core, which is a heterocyclic aromatic ring system, and the presence of an acetyl and carboxylate functional group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of methyl 5-acetylquinoline-3-carboxylate is C₁₄H₁₂N₂O₃, and its molecular weight is approximately 248.25 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as quinoline and appropriate acetylating agents. The synthesis process typically involves the formation of the acetyl group on the quinoline ring followed by esterification to introduce the methyl carboxylate group.

In terms of physical properties, methyl 5-acetylquinoline-3-carboxylate is a solid at room temperature with a melting point ranging from 135 to 140°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

The spectroscopic properties of methyl 5-acetylquinoline-3-carboxylate have been extensively studied using techniques such as UV-Visible spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. The UV-Visible spectrum shows characteristic absorption bands due to the π-π* transitions in the quinoline ring, while the IR spectrum provides information about the functional groups present in the molecule. The NMR spectrum, particularly the ¹H NMR and ¹³C NMR spectra, offers detailed insights into the molecular structure and connectivity of the atoms.

In the pharmaceutical industry, methyl 5-acetylquinoline-3-carboxylate has shown promise as an intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have explored its use in the development of anti-inflammatory agents, antiviral compounds, and anticancer drugs. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways.

Beyond pharmaceuticals, methyl 5-acetylquinoline-3-carboxylate has found applications in materials science due to its ability to form supramolecular assemblies through non-covalent interactions such as hydrogen bonding and π-stacking. These assemblies can be used to create functional materials with unique properties, such as self-healing polymers and stimuli-responsive materials. A recent study published in Advanced Materials demonstrated that supramolecular polymers based on this compound exhibited excellent mechanical strength and self-repair capabilities.

In analytical chemistry, methyl 5-acetylquinoline-3-carboxylate has been utilized as a derivatizing agent for enhancing the detectability of certain analytes in chromatographic techniques. Its ability to form stable complexes with metal ions makes it useful for trace metal analysis. A study published in Analytical Chemistry reported that this compound significantly improved the sensitivity and selectivity of metal ion detection using high-performance liquid chromatography (HPLC).

The environmental impact of methyl 5-acetylquinoline-3-carboxylate has also been a subject of research. Studies have shown that it is biodegradable under certain conditions and does not persist in the environment for extended periods. However, proper disposal methods should be followed to minimize any potential ecological risks.

In conclusion, methyl 5-acetylquinoline-3-carboxylate (CAS No. 2007916-17-6) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and analytical chemistry. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.